Cas no 101906-06-3 (Ethanone, 1-(3-fluorophenyl)-2,2-dihydroxy-)

• Product name: Ethanone, 1-(3-fluorophenyl)-2,2-dihydroxy-
• CAS No: 101906-06-3
• MF: C₈H₇O₃F
• MW: 170.138
• CID: 3557510
• PubChem ID: 55282672

Ethanone, 1-(3-fluorophenyl)-2,2-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-fluorophenyl)-2,2-dihydroxy-
• 1-(3-FLUOROPHENYL)-2,2-DIHYDROXYETHANONE
• FS-5151
• DTXSID401276452
• AKOS006343928
• 101906-06-3

• MDL： MFCD05664101
• Inchi： InChI=1S/C8H7FO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,8,11-12H
• InChI Key： ZMUZKTHKXHEDHL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)C(=O)C(O)O

Computed Properties

• Exact Mass: 170.03792224Da
• Monoisotopic Mass: 170.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 0.6